Cas no 2095408-98-1 (4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride)

• Product Name: 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride
• CAS No: 2095408-98-1
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 5254918
• Update Time: 2025-07-15

4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride
• 4-(2-aminoethyl)-N-cyclopropylbenzenesulfonamide;hydrochloride
• 4-(2-aminoethyl)-N-cyclopropylbenzene-1-sulfonamide hydrochloride
• starbld0036921

• Inchi： 1S/C11H16N2O2S.ClH/c12-8-7-9-1-5-11(6-2-9)16(14,15)13-10-3-4-10;/h1-2,5-6,10,13H,3-4,7-8,12H2;1H
• InChI Key： MAQPCOOCDYUAJD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(CCN)=CC=1)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Topological Polar Surface Area: 80.6

Additional information on 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride

Introduction to 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide Hydrochloride (CAS No. 2095408-98-1)

4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride (CAS No. 2095408-98-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminoethyl group and a cyclopropyl moiety attached to a benzenesulfonamide framework. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The benzenesulfonamide core is a well-known scaffold in medicinal chemistry, often utilized for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The introduction of the cyclopropyl group and the aminoethyl substituent further enhances the compound's pharmacological profile by altering its lipophilicity, solubility, and binding affinity to specific targets. These modifications can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against certain ion channels and receptors that are implicated in conditions such as epilepsy and neuropathic pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits voltage-gated sodium channels (NaV1.7), which are known to play a crucial role in pain signaling pathways.

In addition to its neurological applications, 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative properties against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The synthesis of 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the benzenesulfonamide core, followed by the introduction of the aminoethyl and cyclopropyl groups through selective functional group manipulations. The final step involves the conversion to the hydrochloride salt to enhance its solubility and stability for pharmaceutical applications.

The physicochemical properties of 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for optimizing its formulation and delivery methods. For example, its good solubility in aqueous media makes it suitable for parenteral administration, while its stability under physiological conditions ensures effective drug delivery to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic parameters. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-(2-Aminoethyl)-N-cyclopropylbenzenesulfonamide hydrochloride (CAS No. 2095408-98-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.